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Compound of Interest

Compound Name: 8-Br-7-CH-cADPR

Cat. No.: B15615628 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with 8-Br-7-CH-
cADPR. Adherence to these protocols is essential for ensuring a safe laboratory environment

and maintaining the integrity of your experiments.

8-Br-7-CH-cADPR (7-Deaza-8-bromo-cyclic ADP-ribose) is a potent antagonist of cyclic ADP-

ribose (cADPR), a key second messenger in cellular calcium signaling.[1] While a specific

Safety Data Sheet (SDS) for this compound is not readily available, the following guidelines are

based on best practices for handling similar novel biochemical compounds and cADPR

analogs.

Essential Safety & Logistical Information
A thorough understanding of the chemical properties and potential hazards is the foundation of

safe laboratory practice. The following table summarizes key logistical information for 8-Br-7-
CH-cADPR.
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Parameter Value Source

Storage Temperature

-20°C is necessary for short-

term storage, while -80°C is

recommended for long-term

storage, preferably in a

lyophilized form.[2]

MyBioSource

Solubility
Readily soluble in water (> 50

mM).[2]
MyBioSource

Stability
Limited stability at ambient

temperature.[2]
MyBioSource

Appearance

Lyophilized or crystallized

sodium salt. The volume may

appear different due to the

sensitivity of the lyophilized

form to humidity.[2]

MyBioSource

Operational Plan: Personal Protective Equipment
(PPE)
Given the absence of specific toxicity data, a cautious approach is warranted. The following

PPE is mandatory when handling 8-Br-7-CH-cADPR in its solid (lyophilized) form and when

preparing solutions.

Hand Protection: Always wear unlined, chemical-resistant gloves. Nitrile gloves are a

suitable choice for handling both dry and liquid forms of the compound.[3] Never use cotton

or leather gloves as they can absorb the chemical, leading to prolonged skin contact.[3]

Eye Protection: Wear shielded safety glasses, snug-fitting goggles, or a full-face shield to

protect against accidental splashes or contact with dust particles.[3]

Body Protection: A clean, dry laboratory coat that covers the entire body from wrists to

ankles should be worn over regular work clothes.[3] For operations with a higher risk of

spillage, such as handling larger quantities or preparing stock solutions, a chemical-resistant

apron is recommended.[4]
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Respiratory Protection: When handling the lyophilized powder, especially outside of a

certified chemical fume hood, a dust/mist filtering respirator (MSHA/NIOSH approved) is

required to prevent inhalation.[5]

Disposal Plan
All waste materials contaminated with 8-Br-7-CH-cADPR, including pipette tips, tubes, and

gloves, should be treated as chemical waste.

Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled chemical

waste container.

Liquid Waste: Aqueous solutions of 8-Br-7-CH-cADPR should be collected in a designated

hazardous waste container. Do not pour solutions down the drain.

Disposal: All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Experimental Workflow: Reconstitution of
Lyophilized Powder
This protocol outlines the steps for safely reconstituting lyophilized 8-Br-7-CH-cADPR.
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Preparation

Reconstitution

Storage

Don Appropriate PPE

Work in a Chemical Fume Hood

Ensure safety

Briefly centrifuge the vial to collect all powder at the bottom

Proceed to reconstitution

Add the appropriate volume of sterile, nuclease-free water

Carefully open vial

Vortex or use sonication to ensure complete dissolution

Ensure homogeneity

Aliquot the solution into single-use volumes

Prepare for storage

Store aliquots at -20°C or -80°C

Prevent degradation

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe reconstitution of lyophilized 8-Br-7-CH-cADPR.
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Signaling Pathway: Mechanism of Action
8-Br-7-CH-cADPR functions as an antagonist of the cADPR signaling pathway, which plays a

crucial role in intracellular calcium mobilization. The following diagram illustrates this pathway

and the point of inhibition by 8-Br-7-CH-cADPR.
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Caption: The cADPR signaling pathway and the inhibitory action of 8-Br-7-CH-cADPR on the

ryanodine receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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